Cas no 2228330-15-0 (imidazo1,2-apyridine-2-sulfonyl fluoride)

• Product Name: imidazo1,2-apyridine-2-sulfonyl fluoride
• CAS No: 2228330-15-0
• MF: C₇H₅FN₂O₂S
• MW: 200.190203428268
• CID: 5604448
• PubChem ID: 165636760
• Update Time: 2025-05-26

imidazo1,2-apyridine-2-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2228330-15-0
• imidazo[1,2-a]pyridine-2-sulfonyl fluoride
• EN300-2002245
• imidazo1,2-apyridine-2-sulfonyl fluoride

• Inchi： 1S/C7H5FN2O2S/c8-13(11,12)7-5-10-4-2-1-3-6(10)9-7/h1-5H
• InChI Key： WDJNXHFRHDTXAG-UHFFFAOYSA-N
• SMILES： S(C1=CN2C=CC=CC2=N1)(=O)(=O)F

Computed Properties

• Exact Mass: 200.00557674g/mol
• Monoisotopic Mass: 200.00557674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 59.8Ų

Additional information on imidazo1,2-apyridine-2-sulfonyl fluoride

Professional Introduction to Imidazo1,2-apyridine-2-sulfonyl Fluoride (CAS No. 2228330-15-0)

Imidazo1,2-apyridine-2-sulfonyl Fluoride (CAS No. 2228330-15-0) is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of heterocyclic sulfonyl fluorides, which are known for their versatile reactivity and utility in the synthesis of biologically active molecules. The unique structural features of this compound make it a valuable tool in the development of novel therapeutic agents.

The chemical structure of Imidazo1,2-apyridine-2-sulfonyl Fluoride consists of an imidazo1,2-apyridine core substituted with a sulfonyl fluoride group at the 2-position. This arrangement imparts a high degree of electrophilicity to the molecule, particularly at the sulfur-fluorine bond, which is a hallmark of sulfonyl fluorides. The presence of this electrophilic center allows for facile nucleophilic substitution reactions, making it an excellent intermediate for constructing more complex molecular architectures.

In recent years, there has been a surge in research focused on the development of sulfonyl fluoride derivatives as pharmacophores. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and infectious diseases. The reactivity of the sulfonyl fluoride group enables the formation of stable covalent bonds with biological targets, which can lead to enhanced drug efficacy and prolonged duration of action. This property is particularly advantageous in the design of targeted therapies where precise interaction with specific biomolecules is crucial.

One of the most compelling applications of Imidazo1,2-apyridine-2-sulfonyl Fluoride is in the field of drug discovery and development. Researchers have leveraged its reactivity to synthesize a wide array of derivatives that exhibit diverse biological activities. For instance, studies have demonstrated its utility in generating inhibitors targeting kinases and other enzymes involved in cancer pathways. The ability to modify the imidazo1,2-apyridine core allows for fine-tuning of physicochemical properties such as solubility and metabolic stability, which are critical factors in drug design.

The synthesis of Imidazo1,2-apyridine-2-sulfonyl Fluoride involves multi-step organic transformations that highlight its synthetic versatility. The process typically begins with the preparation of an imidazo1,2-apyridine precursor, followed by functionalization at the 2-position using sulfonylation and fluorination techniques. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to achieve high yields and purity. These synthetic strategies underscore the compound's importance as a building block in modern medicinal chemistry.

The pharmacological profile of Imidazo1,2-apyridine-2-sulfonyl Fluoride has been extensively studied in preclinical models. Initial investigations have revealed its potential as an inhibitor of various therapeutic targets. Notably, it has been shown to disrupt signaling pathways implicated in tumor growth and metastasis. Additionally, its ability to modulate inflammatory responses has positioned it as a candidate for treating chronic inflammatory diseases. These findings highlight its broad therapeutic applicability and justify further exploration in clinical settings.

The development of novel synthetic routes for Imidazo1,2-apyridine-2-sulfonyl Fluoride continues to be an area of active research. Recent advancements have focused on optimizing reaction conditions to improve scalability and sustainability. Green chemistry principles have been integrated into these processes to minimize waste and reduce environmental impact. Such efforts align with global initiatives to promote sustainable pharmaceutical manufacturing practices.

In conclusion, Imidazo1,2-apyridine-2-sulfonyl Fluoride (CAS No. 2228330-15-0) represents a significant advancement in medicinal chemistry due to its unique structural features and versatile reactivity. Its applications in drug discovery span multiple therapeutic areas, underscoring its importance as a key intermediate for developing novel therapeutics. As research progresses, further insights into its pharmacological properties and synthetic potential will continue to emerge, reinforcing its role as a cornerstone in modern pharmaceutical innovation.